Ethyl(dihexyl)(3-methylphenoxy)silane

• CAS No.: 59280-34-1
• Molecular Formula: C21H38OSi
• Molecular Weight: 334.6 g/mol
• IUPAC Name: ethyl-dihexyl-(3-methylphenoxy)silane
• InChI: InChI=1S/C21H38OSi/c1-5-8-10-12-17-23(7-3,18-13-11-9-6-2)22-21-16-14-15-20(4)19-21/h14-16,19H,5-13,17-18H2,1-4H3
• InChI Key: TXDJQKYZSGVYGS-UHFFFAOYSA-N
• Canonical SMILES: CCCCCC[Si](CC)(CCCCCC)OC1=CC=CC(=C1)C

Description

Ethyl(dihexyl)(3-methylphenoxy)silane is an organosilicon compound with the chemical formula C21H38OSi . This compound is characterized by its unique structure, which includes an ethyl group, two dihexyl groups, and a 3-methylphenoxy group attached to a silicon atom. Organosilicon compounds like this compound are known for their diverse applications in various fields due to their unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Ethyl(dihexyl)(3-methylphenoxy)silane can be achieved through several methods. One common approach is the hydrosilylation reaction, where a silicon-hydrogen bond is added across a carbon-carbon double bond. This reaction typically requires a catalyst, such as platinum or rhodium complexes, to proceed efficiently .

Another method involves the reaction of a chlorosilane with an alcohol or phenol in the presence of a base. For example, the reaction of chlorodihexylsilane with 3-methylphenol in the presence of a base like sodium hydroxide can yield this compound .

Industrial Production Methods

Industrial production of this compound often involves large-scale hydrosilylation processes. These processes are optimized for high yield and purity, using advanced catalysts and reaction conditions. The choice of catalyst and reaction parameters can significantly impact the efficiency and cost-effectiveness of the production process .

Chemical Reactions Analysis

Types of Reactions

Ethyl(dihexyl)(3-methylphenoxy)silane undergoes various chemical reactions, including:

Oxidation: The silicon atom in the compound can be oxidized to form silanols or siloxanes.

Reduction: The compound can act as a hydride donor in reduction reactions.

Substitution: The phenoxy group can be substituted with other nucleophiles under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Hydride donors such as lithium aluminum hydride or sodium borohydride are often used.

Substitution: Nucleophiles like amines or thiols can be used for substitution reactions.

Major Products Formed

Oxidation: Silanols or siloxanes.

Reduction: Reduced silicon-containing compounds.

Substitution: Various substituted organosilicon compounds.

Scientific Research Applications

Ethyl(dihexyl)(3-methylphenoxy)silane has a wide range of applications in scientific research:

Chemistry: Used as a precursor for the synthesis of other organosilicon compounds.

Biology: Investigated for its potential use in drug delivery systems due to its biocompatibility.

Medicine: Explored for its potential in developing new therapeutic agents.

Industry: Utilized in the production of advanced materials, such as coatings and adhesives.

Mechanism of Action

The mechanism of action of Ethyl(dihexyl)(3-methylphenoxy)silane involves its interaction with various molecular targets. The silicon atom can form strong bonds with oxygen and fluorine, making it a useful reagent in various chemical reactions. The compound can also act as a hydride donor, facilitating reduction reactions .

Comparison with Similar Compounds

Similar Compounds

Diphenylsilane: Contains two phenyl groups attached to a silicon atom.

Triphenylsilane: Contains three phenyl groups attached to a silicon atom.

Chlorodihexylsilane: Contains two hexyl groups and a chlorine atom attached to a silicon atom.

Uniqueness

Ethyl(dihexyl)(3-methylphenoxy)silane is unique due to its combination of ethyl, dihexyl, and 3-methylphenoxy groups. This unique structure imparts specific chemical properties, making it suitable for specialized applications in various fields .